(2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate

• IUPAC Name: (2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate
• InChI: InChI=1S/C5H7F2NO2/c6-5(7)1-3(4(9)10)8-2-5/h3,8H,1-2H2,(H,9,10)/t3-/m1/s1
• InChI Key: ZPBIYZHGBPBZCK-GSVOUGTGSA-N
• Canonical SMILES: C1C([NH2+]CC1(F)F)C(=O)[O-]
• Isomeric SMILES: C1[C@@H]([NH2+]CC1(F)F)C(=O)[O-]
• Molecular Formula: C5H7F2NO2
• Molecular Weight: 151.11 g/mol

Description

The compound identified by the Chemical Abstracts Service (CAS) number (2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate is a chemical entity with significant interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate involves specific reaction conditions and reagents. The preparation methods typically include the reaction of epoxy resin with aldehyde containing reactive hydrogen to obtain an aldehyde group-containing epoxy derivative, followed by a reaction with primary amine . This method ensures the formation of the desired compound with high yield and purity.

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure cost-effectiveness and scalability. The production method is designed to meet the demands of various applications in different industries.

Chemical Reactions Analysis

Types of Reactions

(2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions involving this compound typically result in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield aldehydes or ketones, while reduction reactions produce alcohols or amines.

Scientific Research Applications

(2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound is used to study cellular processes and molecular interactions.

Medicine: The compound has potential therapeutic applications and is studied for its effects on various biological targets.

Industry: this compound is used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(2R)-4,4-difluoropyrrolidin-1-ium-2-carboxylate can be compared with other similar compounds, such as:

CID 2632: A cephalosporin antibiotic with antibacterial properties.

CID 6540461: Another cephalosporin with similar pharmacological actions.

CID 5362065: A compound with similar structural features and biological activities.

CID 5479530: Also a cephalosporin, known for its antibacterial effects.

Uniqueness

What sets this compound apart from these similar compounds is its unique chemical structure and specific applications in various fields. While the similar compounds are primarily known for their antibacterial properties, this compound has a broader range of applications, including its use in chemistry, biology, medicine, and industry.